Cas no 886501-77-5 (2,3-DIFLUORO-6-METHOXYBENZYLAMINE)
2,3-Difluoro-6-methoxybenzylamine is a fluorinated benzylamine derivative characterized by its methoxy and difluoro substituents, which enhance its reactivity and selectivity in synthetic applications. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorine incorporation for improved metabolic stability and bioavailability. The electron-withdrawing effects of the fluorine atoms and the electron-donating methoxy group create a balanced electronic profile, facilitating nucleophilic substitution and cross-coupling reactions. Its well-defined structure and high purity make it suitable for precision chemical transformations. The compound is typically handled under controlled conditions due to its amine functionality.
886501-77-5 structure
Product Name:2,3-DIFLUORO-6-METHOXYBENZYLAMINE
CAS No:886501-77-5
MF:C8H9F2NO
MW:173.159969091415
MDL:MFCD04116022
CID:891690
PubChem ID:4339538
Update Time:2025-05-27
2,3-DIFLUORO-6-METHOXYBENZYLAMINE Chemical and Physical Properties
Names and Identifiers
-
- 2,3-DIFLUORO-6-METHOXYBENZYLAMINE
- (2,3-difluoro-6-methoxyphenyl)methanamine
- JRD-1589
- DTXSID40402089
- MFCD04116022
- 2,3-Difluoro-6-methoxybenzylamine, AldrichCPR
- JS-4355
- AKOS015854395
- 1-(2,3-DIFLUORO-6-METHOXYPHENYL)METHANAMINE
- 886501-77-5
- CS-0322079
- SCHEMBL19667540
- DB-226793
-
- MDL： MFCD04116022
- Inchi： 1S/C8H9F2NO/c1-12-7-3-2-6(9)8(10)5(7)4-11/h2-3H,4,11H2,1H3
- InChI Key： TYGWYXQDCGKHHY-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1CN)OC)F
Computed Properties
- Exact Mass: 173.06500
- Monoisotopic Mass: 173.06522023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25000
- LogP: 2.13240
- Sensitiveness: Air Sensitive
2,3-DIFLUORO-6-METHOXYBENZYLAMINE Customs Data
- HS CODE：2922299090
- Customs Data：
China Customs Code:
2922299090Overview:
2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Summary:
2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,3-DIFLUORO-6-METHOXYBENZYLAMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A012000447-250mg |
2,3-Difluoro-6-methoxybenzylamine |
886501-77-5 | 97% | 250mg |
$480.00 | 2023-08-31 | |
| Alichem | A012000447-500mg |
2,3-Difluoro-6-methoxybenzylamine |
886501-77-5 | 97% | 500mg |
$847.60 | 2023-08-31 | |
| Alichem | A012000447-1g |
2,3-Difluoro-6-methoxybenzylamine |
886501-77-5 | 97% | 1g |
$1549.60 | 2023-08-31 | |
| Apollo Scientific | PC302009-1g |
2,3-Difluoro-6-methoxybenzylamine |
886501-77-5 | 98% | 1g |
£495.00 | 2025-02-21 | |
| Apollo Scientific | PC302009-250mg |
2,3-Difluoro-6-methoxybenzylamine |
886501-77-5 | 98% | 250mg |
£195.00 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1001707-10g |
(2,3-difluoro-6-methoxyphenyl)methanamine |
886501-77-5 | 95% | 10g |
$800 | 2024-08-02 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26670-1g |
2,3-Difluoro-6-methoxybenzylamine, 97% |
886501-77-5 | 97% | 1g |
￥3170.00 | 2023-02-27 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H26670-250mg |
2,3-Difluoro-6-methoxybenzylamine, 97% |
886501-77-5 | 97% | 250mg |
￥1010.00 | 2023-02-27 | |
| 1PlusChem | 1P003FZ3-250mg |
2,3-DIFLUORO-6-METHOXYBENZYLAMINE |
886501-77-5 | 250mg |
$315.00 | 2024-04-20 | ||
| 1PlusChem | 1P003FZ3-1g |
2,3-DIFLUORO-6-METHOXYBENZYLAMINE |
886501-77-5 | 1g |
$768.00 | 2024-04-20 |
2,3-DIFLUORO-6-METHOXYBENZYLAMINE Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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